Cas no 24512-68-3 (Sorbarin)

Sorbarin structure

Sorbarin structure

Product Name:Sorbarin

CAS No:24512-68-3

Molecular Formula:C₂₁H₂₀O₁₀

Molecular Weight:432.377507209778

CID:264055

PubChem ID:9824100

Sorbarin Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,7-[(6-deoxy-a-L-mannopyranosyl)oxy]-5,6-dihydroxy-2-(4-hydroxyphenyl)-
- Scutellarein 7-O-a-L-rhamnopyranoside
- Scutellarein 7-rhamnoside
- Sorbarin(8CI)
- Sorbarin
- DTXSID501318742
- 24512-68-3
- SCHEMBL6363186
- +Expand
- InChIKey： SKKXALUAXPQBOM-FUCRAMRQSA-N
- Inchi： 1S/C21H20O10/c1-8-16(24)19(27)20(28)21(29-8)31-14-7-13-15(18(26)17(14)25)11(23)6-12(30-13)9-2-4-10(22)5-3-9/h2-8,16,19-22,24-28H,1H3/t8-,16-,19+,20+,21-/m0/s1
- SMILES： O1[C@H]([C@@H]([C@@H]([C@H]([C@@H]1C)O)O)O)OC1=C(C(=C2C(C=C(C3C=CC(=CC=3)O)OC2=C1)=O)O)O

Computed Properties

Exact Mass: 432.106
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 3
Monoisotopic Mass: 432.106
Heavy Atom Count: 31
Complexity: 690
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 166

Sorbarin Related Literature

1. Direct determination of trace metals in sea-water using electrothermal vaporization inductively coupled plasma mass spectrometry

J. Anal. At. Spectrom., 1996,11, 549-553
2. The characterisation and reactivity of (η5-C5H5)M(CO)3(Xe) (M = Nb or Ta) in solution at room temperature

David C. Grills,Gavin I. Childs,Michael W. George Chem. Commun., 2000, 1841-1842
3. Inside front cover

Soft Matter, 2016,12, 5494-5494
4. Tuning the anion binding properties of lanthanide receptors to discriminate nucleoside phosphates in a sensing array†

Sarah H. Hewitt,Georgina Macey,Romain Mailhot,Mark R. J. Elsegood,Fernanda Duarte,Alan M. Kenwright,Stephen J. Butler Chem. Sci., 2020,11, 3619-3628
5. Femtosecond infrared spectroscopy of chlorophyll f-containing photosystem I†

Noura Zamzam,Marius Kaucikas,Dennis J. Nürnberg,A. William Rutherford,Jasper J. van Thor Phys. Chem. Chem. Phys., 2019,21, 1224-1234
6. Modulating the generation of long-lived charge separated states exclusively from the triplet excited states in palladium porphyrin–fullerene conjugates†

Christopher O. Obondi,Gary N. Lim,Brittani Churchill,Prashanth K. Poddutoori,Francis D'Souza Nanoscale, 2016,8, 8333-8344
7. Tween20 surfactant effect on the electrocatalytic performance of porous carbon micro-spheres supported MnO2

Qing-Yu Li,Yong-Sheng Wu,Xiao-Hui Zhang,You-Guo Huang,Qiang Wu RSC Adv., 2014,4, 52100-52104
8. Direct synthesis of ultrathin FER zeolite nanosheets via a dual-template approach†

Wenhua Fu,Chuang Liu,Yu Wang,Zhendong Wang RSC Adv., 2022,12, 14183-14189
9. Water-soluble polyglycerol-dendronized poly(norbornene)s with functional side-chains†

Sung Hyun Cho,Si Kyung Yang Soft Matter, 2019,15, 9452-9457
10. Block copolymers as bile salt sequestrants: intriguing structures formed in a mixture of an oppositely charged amphiphilic block copolymer and bile salt†

Karin Schillén,Luciano Galantini,Guanqun Du,Alessandra Del Giudice,Viveka Alfredsson,Anna M. Carnerup,Nicolae V. Pavel,Giancarlo Masci,Bo Nyström Phys. Chem. Chem. Phys., 2019,21, 12518-12529

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